Cas no 845799-66-8 (1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)

• Product Name: 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
• CAS No: 845799-66-8
• MF: C₂₀H₂₂N₄O₃S₂
• MW: 430.543681621552
• CID: 5437306
• Update Time: 2025-11-01

1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-propan-2-yloxypropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine

• Inchi： 1S/C20H22N4O3S2/c1-13(2)27-11-6-10-24-19(21)18(29(25,26)16-9-5-12-28-16)17-20(24)23-15-8-4-3-7-14(15)22-17/h3-5,7-9,12-13H,6,10-11,21H2,1-2H3
• InChI Key： RUKNTYMDOFRAFI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3SC=CC=3)(=O)=O)=C(N)N(CCCOC(C)C)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine

Introduction to 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine and Its Significance in Modern Chemical Research

1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine, identified by its CAS number 845799-66-8, represents a novel compound with a complex and intriguing molecular structure. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacophoric features and potential therapeutic applications. The presence of multiple heterocyclic moieties, including a pyrrolo[2,3-b]quinoxalin core and a thiophene-2-sulfonyl substituent, suggests a rich chemical space for interaction with biological targets. Such structural motifs are frequently explored in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases.

The propan-2-yloxy group in the compound's name introduces a hydrophobic alkyl chain that can modulate solubility and bioavailability, which are critical factors in drug design. This feature allows the compound to traverse biological membranes more efficiently, potentially enhancing its therapeutic efficacy. The combination of these structural elements makes 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding affinity to various enzymes and receptors implicated in human diseases. For instance, preliminary simulations suggest that it may interact with kinases and other signaling proteins involved in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that disrupt aberrant signaling pathways.

The thiophene-2-sulfonyl moiety is particularly noteworthy, as thiophene derivatives are well-documented for their pharmacological properties. Thiophenes have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant activities. The sulfonyl group further enhances the compound's electronic properties, making it a versatile scaffold for drug discovery. In particular, sulfonylated heterocycles have been reported to exhibit potent activity against enzymes such as carbonic anhydrase and proteases, which are relevant in conditions like glaucoma and metabolic disorders.

The pyrrolo[2,3-b]quinoxalin scaffold is another key feature of this compound. Quinoxalines are known for their broad spectrum of biological activities, including antitumor, antimicrobial, and antiviral effects. Pyrrole derivatives add an additional layer of complexity, often enhancing binding interactions due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. The integration of these two heterocyclic systems into a single molecule suggests that 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine could possess multiple mechanisms of action simultaneously.

In light of these structural features, researchers have begun exploring synthetic routes to optimize this compound's properties further. Advances in synthetic methodologies have made it possible to modify specific functional groups while maintaining the core pharmacophore. For example, strategies involving transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the molecule. Such modifications can fine-tune the compound's solubility, metabolic stability, and target specificity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure also makes it an attractive candidate for materials science applications, particularly in the development of organic electronic materials. The conjugated system present in the pyrrolo[2,3-b]quinoxalin core could be exploited for applications in organic semiconductors or light-emitting diodes (OLEDs). Additionally, the presence of electron-withdrawing groups such as the sulfonyl moiety could influence charge transport properties, making it suitable for optoelectronic devices.

Current research efforts are focused on validating the biological activity of this compound through experimental studies. In vitro assays are being conducted to assess its interaction with relevant targets such as kinases and proteases. Preliminary results have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further studies are underway to elucidate the precise mechanisms by which it exerts its effects.

The synthesis of analogs is another avenue being explored to enhance the therapeutic profile of 1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine. By systematically varying substituents on the pyrrole or thiophene rings, researchers aim to identify derivatives with improved potency and selectivity. Computational tools play a crucial role in this process by predicting how different modifications will affect biological activity before they are synthesized experimentally.

The integration of machine learning techniques into drug discovery has also accelerated progress in this field. Predictive models can now be trained on large datasets to identify promising candidates based on their structural features alone. These models take into account known bioactive compounds and their targets to predict new molecules with similar properties. As a result, 1 - 3 - ( propan - 2 - yloxy ) propyl - 3 - ( thiophene - 2 - sulfonyl ) - 1H - pyrrolo [ 2 , 3 - b ] quinoxalin - 2 - amine has been identified as a high-potential candidate through such computational approaches.

Future directions for research on this compound include exploring its pharmacokinetic properties and potential side effects. In vivo studies will be essential to understand how it behaves within living organisms and whether it can reach therapeutic levels at safe doses. Additionally, 1 - 3 - ( propan - 2 - yloxy ) propyl - 3 - ( thiophene - 2 - sulfonyl ) - 1H - pyrrolo [ 2 , 3 - b ] quinoxalin - 2 - amine may serve as a foundation for developing next-generation therapeutics by serving as a scaffold for further chemical modifications.